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Compound of Interest

Compound Name:
3-Hydroxy-2-quinoxalinecarboxylic

acid

Cat. No.: B073938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling protocols

for 3-Hydroxy-2-quinoxalinecarboxylic acid (CAS No: 1204-75-7). This document is

intended for laboratory personnel, researchers, and professionals in the field of drug

development who may handle this compound. The guide consolidates available safety data,

outlines appropriate handling and storage procedures, and provides a framework for managing

risks associated with its use. While specific quantitative toxicity data for 3-Hydroxy-2-
quinoxalinecarboxylic acid is limited in publicly available literature, this guide presents

information on its known hazards and provides general protocols for the safety assessment of

related quinoxaline derivatives.

Chemical and Physical Properties
3-Hydroxy-2-quinoxalinecarboxylic acid is a heterocyclic compound with potential

applications in medicinal chemistry, including as an antagonist of excitatory amino acids with

anticonvulsant properties.[1] A summary of its key physical and chemical properties is

presented below.
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Property Value Source

CAS Number 1204-75-7 [1]

Molecular Formula C₉H₆N₂O₃ [1]

Molecular Weight 190.16 g/mol [1]

Appearance Not specified, likely a solid N/A

Melting Point 267-268 °C (literature) [1][2]

Flash Point Not applicable

Solubility No data available N/A

Hazard Identification and Classification
3-Hydroxy-2-quinoxalinecarboxylic acid is classified as a hazardous substance. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.

GHS Hazard Classification
Hazard Class Category GHS Code

Skin Irritation 2 H315

Eye Irritation 2 H319

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation) H335

Source:,[3]

GHS Label Elements
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Element

Pictogram

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.[3]H319: Causes

serious eye irritation.[3]H335: May cause

respiratory irritation.[3]

Precautionary Statements

Prevention:P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P264: Wash

skin thoroughly after handling.P271: Use only

outdoors or in a well-ventilated area.P280: Wear

protective gloves/ eye protection/ face

protection.Response:P302 + P352: IF ON SKIN:

Wash with plenty of soap and water.P304 +

P340: IF INHALED: Remove person to fresh air

and keep comfortable for breathing.P305 +

P351 + P338: IF IN EYES: Rinse cautiously with

water for several minutes. Remove contact

lenses, if present and easy to do. Continue

rinsing.P312: Call a POISON CENTER or

doctor/physician if you feel unwell.P332 + P313:

If skin irritation occurs: Get medical

advice/attention.P337 + P313: If eye irritation

persists: Get medical advice/attention.P362:

Take off contaminated clothing and wash before

reuse.Storage:P403 + P233: Store in a well-

ventilated place. Keep container tightly

closed.P405: Store locked up.Disposal:P501:

Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
There is a notable lack of publicly available, specific quantitative toxicity data for 3-Hydroxy-2-
quinoxalinecarboxylic acid, such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
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Concentration, 50%) values. However, research on other quinoxaline derivatives provides

some insight into the potential toxicity of this class of compounds.

For example, a study on 6-nitro-2(1H)-quinoxalinone reported an intraperitoneal (i.p.) LD50 of

161.16 mg/kg in Wistar rats.[4] Another study on a series of quinoxaline 1,4-di-N-oxides

suggested an LD50 range between 30 and 120 mg/kg via intraperitoneal injection.[5] While

these values provide a reference, they should be interpreted with caution as toxicity can vary

significantly with different substitutions on the quinoxaline ring.

The primary toxicological concerns for 3-Hydroxy-2-quinoxalinecarboxylic acid are its irritant

effects on the skin, eyes, and respiratory system.[3]

Experimental Protocols
Detailed experimental protocols for the safety assessment of 3-Hydroxy-2-
quinoxalinecarboxylic acid are not available. However, a general methodology for assessing

the cytotoxicity of quinoxaline derivatives using an MTT assay is provided below as a

representative protocol for in vitro toxicity screening.

General Protocol: MTT Assay for Cytotoxicity of
Quinoxaline Derivatives
This protocol is adapted from a general workflow for the biological screening of novel

quinoxaline compounds.[6]

Objective: To determine the cytotoxic potential of a quinoxaline derivative against a selected

cancer cell line by measuring cell viability.

Materials:

Quinoxaline derivative stock solution (e.g., in DMSO)

Selected cancer cell line (e.g., VERO cells)

96-well microtiter plates

Complete cell culture medium
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MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO)

Phosphate-buffered saline (PBS)

Positive control (e.g., Doxorubicin)

Vehicle control (e.g., DMSO)

Procedure:

Cell Seeding:

Harvest and count the cells.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

complete medium.[6]

Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell

attachment.[6]

Compound Treatment:

Prepare serial dilutions of the quinoxaline derivative in cell culture medium.

After 24 hours, remove the existing medium from the wells.

Add 100 µL of the medium containing various concentrations of the test compound,

positive control, and vehicle control to the respective wells.[6]

Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.[6]

MTT Addition:

After the incubation period, remove the medium containing the compound.

Add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well.
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Incubate for 3-4 hours at 37°C to allow for the formation of formazan crystals.

Solubilization:

Carefully remove the MTT-containing medium.

Add 150 µL of the solubilization buffer (e.g., DMSO) to each well to dissolve the formazan

crystals.[6]

Absorbance Reading:

Gently shake the plate for 10-15 minutes to ensure complete dissolution of the formazan.

[6]

Measure the absorbance at a wavelength of approximately 570 nm using a microplate

reader.[6]

Data Analysis:

Calculate the percentage of cell viability for each concentration relative to the vehicle

control.

Plot the cell viability against the compound concentration to determine the IC₅₀ value (the

concentration that inhibits 50% of cell growth).[6]
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Caption: Workflow for MTT cytotoxicity assay.
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Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of 3-
Hydroxy-2-quinoxalinecarboxylic acid.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling this compound. The following PPE is

recommended:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If handling as a powder or if dust is generated, a NIOSH-approved

N95 dust mask or higher-level respirator should be used.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

Eyewash stations and safety showers should be readily accessible.[7]

Storage
Store in a tightly closed container.

Keep in a dry, cool, and well-ventilated place.[8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[7]
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Receiving & Storage Handling

Spill & Exposure

Post-Handling Waste Disposal
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Caption: Safe handling workflow for chemical compounds.

Accidental Release and First Aid Measures
Accidental Release

Small Spills: Avoid dust formation.[7] Sweep up the material and place it in a suitable

container for disposal.[7]

Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent entry

into waterways.

First Aid
Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation persists.[7][8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention.[7][8]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[7]
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Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, and national

regulations. Waste should be sent to an approved waste disposal plant. Do not allow the

product to enter drains.

Conclusion
3-Hydroxy-2-quinoxalinecarboxylic acid is a valuable compound for research with known

hazards of skin, eye, and respiratory irritation. While specific quantitative toxicity data is not

readily available, a conservative approach to handling, utilizing appropriate personal protective

equipment and engineering controls, is essential to ensure personnel safety. Researchers are

encouraged to perform their own risk assessments and, where necessary, conduct in vitro

toxicity studies, such as the MTT assay outlined in this guide, to better understand the safety

profile of this and related compounds in their specific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and Handling of 3-Hydroxy-2-
quinoxalinecarboxylic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b073938#safety-and-handling-of-3-hydroxy-2-
quinoxalinecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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